(3-Methylthietan-3-yl)methanamine hydrochloride

Description

(3-Methylthietan-3-yl)methanamine hydrochloride is a chemical compound with the CAS number 2219373-59-6. It is a derivative of thietane, a four-membered ring containing sulfur, and features a methanamine group attached to the thietane ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Synthesis and Applications

(3-Methylthietan-3-yl)methanamine hydrochloride can be synthesized through various organic chemistry methods, typically involving the reaction of thietane derivatives with aminomethylating agents. Its applications may include use as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical chemistry where unique heterocyclic structures are valuable.

Safety and Handling

Safety information for this compound is limited, but as a hydrochloride salt, it is likely to be hygroscopic and may require careful handling to avoid exposure to moisture. General precautions for handling organic compounds, such as wearing protective gloves and working in a well-ventilated area, are recommended.

Research Findings

While specific research findings on (3-Methylthietan-3-yl)methanamine hydrochloride are scarce, compounds with similar structures have been studied for their potential biological activities. The presence of a thietane ring and an amine group suggests potential for interaction with biological targets, although detailed studies would be necessary to determine specific effects.

Suppliers and Availability

This compound is available from various suppliers, including those listed on platforms like ECHEMI, which offers a wide range of suppliers for this chemical . Availability can vary based on l

• CAS No.: 2219373-59-6
• Product Name: (3-Methylthietan-3-yl)methanamine hydrochloride
• Molecular Formula: C5H12ClNS
• Molecular Weight: 153.67
• IUPAC Name: (3-methylthietan-3-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C5H11NS.ClH/c1-5(2-6)3-7-4-5;/h2-4,6H2,1H3;1H
• Standard InChIKey: LZWWVNOINIOVBJ-UHFFFAOYSA-N
• SMILES: CC1(CSC1)CN.Cl
• Solubility: not available
• PubChem Compound: 137952188
• Last Modified: Apr 15 2024